Cas no 1443312-45-5 (4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL)

• Product Name: 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL
• CAS No: 1443312-45-5
• MF: C₁₃H₁₀BrF
• MW: 265.120906352997
• MDL: MFCD07775592
• CID: 5189994
• Update Time: 2026-03-05

4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL Chemical and Physical Properties

Names and Identifiers

• 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL
• 1,1'-Biphenyl, 4'-bromo-3-fluoro-4-methyl-

• MDL： MFCD07775592
• Inchi： 1S/C13H10BrF/c1-9-2-3-11(8-13(9)15)10-4-6-12(14)7-5-10/h2-8H,1H3
• InChI Key： VLFCPQGZVQBQII-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Br)C=C2)=CC=C(C)C(F)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1

Additional information on 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL

4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL (CAS No. 1443312-45-5): An Overview of a Versatile Compound in Modern Chemistry

4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL (CAS No. 1443312-45-5) is a unique and versatile compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its bromo, fluoro, and methyl substituents on a biphenyl framework, offers a range of applications in the synthesis of advanced materials and the development of novel pharmaceuticals.

The molecular structure of 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL is particularly noteworthy. The presence of the bromo and fluoro groups introduces unique electronic and steric properties, making it an ideal starting material for various synthetic transformations. The bromo group can be readily functionalized through cross-coupling reactions, such as Suzuki-Miyaura coupling, to introduce a wide array of substituents. Meanwhile, the fluoro group imparts enhanced lipophilicity and metabolic stability, which are crucial for drug design.

In recent years, 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL has been extensively studied for its potential in the development of new therapeutic agents. One notable application is in the synthesis of inhibitors for specific enzymes involved in disease pathways. For instance, researchers have utilized this compound as a building block to develop potent inhibitors of kinases, which play a critical role in various cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders.

The versatility of 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL extends beyond pharmaceuticals. In materials science, this compound has shown promise as a precursor for the synthesis of advanced polymers and organic semiconductors. The biphenyl core provides a rigid planar structure that can enhance the electronic properties of these materials, making them suitable for applications in organic electronics and photovoltaic devices.

From a synthetic chemistry perspective, the preparation of 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL involves multi-step processes that require precise control over reaction conditions. Common synthetic routes include the coupling of bromobenzene with fluorinated benzene derivatives followed by methylation steps. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

In terms of safety and environmental impact, 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL is generally considered to have low toxicity when handled under appropriate laboratory conditions. However, as with any chemical compound, proper handling and disposal protocols should be strictly followed to ensure workplace safety and environmental protection.

The future prospects for 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL are promising. Ongoing research continues to uncover new applications and optimize synthetic methods. As the demand for advanced materials and innovative pharmaceuticals grows, this compound is likely to play an increasingly important role in driving scientific progress.

In conclusion, 4-BROMO-3-FLUORO-4-METHYL-1,1-BIPHENYL (CAS No. 1443312-45-5) stands out as a valuable compound with diverse applications in organic chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of novel compounds with potential therapeutic and material science applications. As research in this area continues to advance, the significance of this compound is expected to grow further.